Cas no 1339420-17-5 (2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE)

2-Chloro-5-(methylsulfanyl)methylbenzene-1-sulfonyl chloride is a versatile sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing compounds. Its reactive sulfonyl chloride group enables efficient coupling with amines, alcohols, and other nucleophiles, making it valuable for pharmaceutical and agrochemical applications. The methylsulfanyl substituent enhances its reactivity and selectivity in targeted transformations. This compound is characterized by high purity and stability under controlled conditions, ensuring consistent performance in synthetic workflows. Its structural features facilitate the introduction of functionalized aromatic sulfonyl moieties into complex molecules, supporting diverse research and industrial processes.
2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE structure
1339420-17-5 structure
Product Name:2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE
CAS No:1339420-17-5
MF:C8H8Cl2O2S2
MW:271.183917999268
MDL:MFCD20319062
CID:5243976
Update Time:2025-05-19

2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 2-chloro-5-[(methylthio)methyl]-
    • 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE
    • MDL: MFCD20319062
    • Inchi: 1S/C8H8Cl2O2S2/c1-13-5-6-2-3-7(9)8(4-6)14(10,11)12/h2-4H,5H2,1H3
    • InChI Key: XZFPQSJVYQZHIU-UHFFFAOYSA-N
    • SMILES: C1(S(Cl)(=O)=O)=CC(CSC)=CC=C1Cl

2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE Pricemore >>

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Additional information on 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE

Comprehensive Overview of 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1339420-17-5)

2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1339420-17-5) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring a chloro substituent and a methylsulfanyl group, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity, particularly in sulfonylation reactions, which are critical in drug discovery and material science.

The growing demand for high-purity sulfonyl chlorides in agrochemicals and pharmaceutical APIs has spotlighted compounds like 1339420-17-5. Recent trends in green chemistry have also driven interest in optimizing its synthesis to reduce environmental impact. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, ensuring compliance with stringent industry standards.

One of the most searched questions about 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE revolves around its storage conditions and handling precautions. Proper storage in moisture-free environments under inert gas is essential to maintain stability. Additionally, its role in cross-coupling reactions and catalysis is a hot topic in academic forums, reflecting its relevance in modern synthetic methodologies.

From an industrial perspective, 1339420-17-5 is often discussed alongside cost-effective scaling strategies and regulatory compliance. Manufacturers emphasize the importance of batch consistency and supply chain transparency, especially for applications in high-value chemical production. Innovations in flow chemistry have further enhanced its synthesis efficiency, addressing scalability challenges.

In summary, 2-CHLORO-5-(METHYLSULFANYL)METHYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 1339420-17-5) remains a pivotal compound in advanced chemistry. Its multifaceted applications, coupled with evolving synthetic technologies, position it as a key player in the development of next-generation specialty chemicals and bioactive molecules.

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